Cas no 62774-44-1 (Benzenethiol, 2,5-dibutoxy-)

Benzenethiol, 2,5-dibutoxy- structure
Benzenethiol, 2,5-dibutoxy- structure
Product Name:Benzenethiol, 2,5-dibutoxy-
CAS No:62774-44-1
MF:C14H22O2S
MW:254.388283252716
CID:431705
PubChem ID:12277283
Update Time:2025-04-19

Benzenethiol, 2,5-dibutoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2,5-dibutoxy-
    • 2,5-dibutoxybenzenethiol
    • 62774-44-1
    • SCHEMBL9154063
    • DTXSID30483746
    • Inchi: 1S/C14H22O2S/c1-3-5-9-15-12-7-8-13(14(17)11-12)16-10-6-4-2/h7-8,11,17H,3-6,9-10H2,1-2H3
    • InChI Key: PBUWMGILUZYALO-UHFFFAOYSA-N
    • SMILES: SC1C=C(C=CC=1OCCCC)OCCCC

Computed Properties

  • Exact Mass: 254.13416
  • Monoisotopic Mass: 254.13405111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 19.5Ų

Experimental Properties

  • PSA: 18.46
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd